![molecular formula C11H14O3 B035332 Methyl 3-(4-Hydroxy-2-methylphenyl)propanoate CAS No. 105731-18-8](/img/structure/B35332.png)
Methyl 3-(4-Hydroxy-2-methylphenyl)propanoate
Overview
Description
Methyl 3-(4-Hydroxy-2-methylphenyl)propanoate is a useful research compound. Its molecular formula is C11H14O3 and its molecular weight is 194.23 g/mol. The purity is usually 95%.
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Scientific Research Applications
Flame Retardant for PET : Yan (1999) optimized the synthesis of 3 [hydroxy (phenyl) phosphinic] methyl propionate for use in PET flame retardants, offering a novel, cost-effective solution for the material (Xianrong Yan, 1999).
One-Stage Synthesis Method : Komogortsev et al. (2022) developed a one-stage method for the efficient preparation of substituted methyl 3-(3-hydroxy-4-oxo-4H-chromen-2-yl)propanoates from 3-hydroxy-4H-chromen-4-one. This method is notable for its accessibility, mild conditions, atom economy, and ease of workup (A. Komogortsev, V. Melekhina, B. Lichitsky, 2022).
Anti-Inflammatory Activity : Dilber et al. (2008) found that synthesized compounds, including derivatives of this chemical, exhibit significant anti-inflammatory activity and gastric tolerability, comparable to ibuprofen, without causing significant gastric lesions (S. Dilber, S. Dobrić, Z. Juranić, B. Marković, S. Vladimirov, I. Juranić, 2008).
Cancer Therapy Applications : Budama-Kilinc et al. (2020) demonstrated that a new nanodrug design using this compound shows promising cytotoxic effects on cancer cells, indicating potential for cancer therapy (Yasemin Budama-Kilinc, S. Kecel-Gunduz, Burak Ozdemir, Bilge Bicak, Gizem Akman, Busra Arvas, F. Aydogan, C. Yolacan, 2020).
Steroid-Like Isomer Synthesis : Mason et al. (2016) explored the aldol reaction involving methyl 2-methoxyphenylacetate, forming steroid-like isomers trans-pterocarpans. This finding is significant in understanding the low-energy conformations of these compounds (McKensie L Mason, T. V. Aardt, J. Serra, 2016).
Improved Antioxidant Stability in Oils : Huang et al. (2018) found that mesoporous silica nanoparticles loaded with this compound significantly slow down the oxidation of synthetic ester oil, enhancing its antioxidant stability and reducing oxidation induction time (Lina Huang, Jingyi Ma, Xiaobo Wang, Ping-yu Zhang, Laigui Yu, Shengmao Zhang, 2018).
Myocardial Ischemia Drug Candidates : Dong et al. (2009) indicated that derivatives of this compound, such as 4c, have potential in reducing infarct size and improving heart function in patients with myocardial ischemia (Cun-zhu Dong, Yang Wang, Y. Zhu, 2009).
Properties
IUPAC Name |
methyl 3-(4-hydroxy-2-methylphenyl)propanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O3/c1-8-7-10(12)5-3-9(8)4-6-11(13)14-2/h3,5,7,12H,4,6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHUHSBADMPWLGW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)O)CCC(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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